rel-tert-butyl (2R,6R)-6-methylpiperidine-2-carboxylate

• IUPAC Name: tert-butyl (2R,6R)-6-methylpiperidine-2-carboxylate
• InChI: InChI=1S/C11H21NO2/c1-8-6-5-7-9(12-8)10(13)14-11(2,3)4/h8-9,12H,5-7H2,1-4H3/t8-,9-/m1/s1
• InChI Key: QFMGSKFYXCMEEY-RKDXNWHRSA-N
• Canonical SMILES: CC1CCCC(N1)C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1CCC[C@@H](N1)C(=O)OC(C)(C)C
• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol

Description

Rel-tert-butyl (2R,6R)-6-methylpiperidine-2-carboxylate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a chiral compound that has two enantiomers, (2R,6R)-rel and (2S,6S)-rel.

Scientific Research Applications

Synthesis of Pipecolic Acid Derivatives

Research by Purkayastha et al. (2010) explored the synthesis of pipecolic acid derivatives using tert-butyl (2S,5S)-2-tert-butyl-5-(2-fluoroallyl)-3-methyl-4-oxoimidazolidine-1-carboxylate. This process involved a cascade of reactions leading to the production of (2R,4R,6S)-6-tert-butyl-4-hydroxypiperidine-2-carboxylic acid. The study highlighted the vinylfluoro group as an acetonyl cation equivalent under acidic conditions (Purkayastha et al., 2010).

Development of Small Molecule Anticancer Drugs

Zhang et al. (2018) demonstrated the synthesis of tert-butyl 4-formyl-3, 6-dihydropyridine-1(2H)-carboxylate as a significant intermediate for small molecule anticancer drugs. This compound was synthesized through a series of reactions from piperidin-4-ylmethanol, and its structure was confirmed by NMR analysis. The method established was optimized for high yield, contributing to ongoing research in anticancer therapeutics (Zhang et al., 2018).

Crystal Structure Analysis

Didierjean et al. (2004) conducted X-ray studies on tert-butyl (6S)-6-isobutyl-2,4-dioxopiperidine-1-carboxylate and its enol form. The research provided insights into the molecular packing of these compounds, driven by strong O-H...O=C hydrogen bonds. This study contributes to the understanding of the crystal structures of related compounds (Didierjean et al., 2004).

Photoluminescence Properties in Complexes

Wang et al. (2013) synthesized and characterized rhenium(I) complexes based on terpyridine derivatives with hole-transporting units. This study contributes to the understanding of the photoluminescence properties of these complexes, which is crucial for the development of advanced materials in the field of photonics and electronics (Wang et al., 2013).